Cas no 887405-54-1 (4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine)

• Product Name: 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine
• CAS No: 887405-54-1
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 3103326
• PubChem ID: 4913034
• Update Time: 2025-08-05

4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine
• STK261873
• 2-METHOXY-4-[2-(4-PIPERIDYL)-2H-1,2,3,4-TETRAAZOL-5-YL]PHENYL METHYL ETHER
• 4-[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]piperidine
• ALBB-026482
• DTXSID501210699
• AKOS002332279
• piperidine, 4-[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]-, hydrochloride
• 4-(5-(3,4-Dimethoxyphenyl)-2H-tetrazol-2-yl)piperidine
• 887405-54-1

• Inchi： 1S/C14H19N5O2/c1-20-12-4-3-10(9-13(12)21-2)14-16-18-19(17-14)11-5-7-15-8-6-11/h3-4,9,11,15H,5-8H2,1-2H3
• InChI Key： RCJOSCIHXIXEGO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1N=NN(C2CCNCC2)N=1)OC

Computed Properties

• Exact Mass: 289.15387487Da
• Monoisotopic Mass: 289.15387487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.1Ų

Additional information on 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine

Research Brief on 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine (CAS: 887405-54-1): Recent Advances and Applications

The compound 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine (CAS: 887405-54-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine as a versatile scaffold in medicinal chemistry. The tetrazole moiety, in particular, has been identified as a critical pharmacophore, contributing to its binding affinity with various biological targets. Researchers have explored its potential as a modulator of neurotransmitter receptors, including serotonin and dopamine receptors, suggesting its applicability in neurological disorders such as depression and Parkinson's disease.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising activity as an inhibitor of specific kinase enzymes involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to elucidate its mechanism of action, revealing a high binding affinity for the target kinases. These findings open new avenues for the development of anti-inflammatory drugs based on this scaffold.

Another area of interest is the compound's potential in oncology. Preliminary data from a recent preclinical study indicated that derivatives of 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study emphasized the importance of the dimethoxy-phenyl group in enhancing the compound's bioavailability and target specificity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Researchers are actively investigating structural modifications to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-[5-(3,4-Dimethoxy-phenyl)-tetrazol-2-yl]-piperidine (CAS: 887405-54-1) represents a promising candidate for further drug development. Its multifaceted biological activity and structural versatility make it a valuable tool for researchers exploring new therapeutic strategies. Future studies should focus on advancing its preclinical profile and addressing the remaining pharmacological challenges to unlock its full potential.